Cas no 1256276-36-4 ((4-Bromo-3,5-difluorophenyl)methanol)

• Product Name: (4-Bromo-3,5-difluorophenyl)methanol
• CAS No: 1256276-36-4
• MF: C₇H₅BrF₂O
• MW: 223.014808416367
• MDL: MFCD22381218
• CID: 4582477
• PubChem ID: 57170302
• Update Time: 2025-05-21

(4-Bromo-3,5-difluorophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-bromo-3,5-difluorophenyl)methanol
• 4-bromo-3,5-difluorobenzyl alcohol
• 4-Bromo-3,5-difluorobenzenemethanol
• AT34959
• EN300-176563
• 1256276-36-4
• MFCD22381218
• CS-0378521
• WPYAMPHDUWZYDH-UHFFFAOYSA-N
• SCHEMBL855473
• (4-Bromo-3,5-difluorophenyl)methanol

• MDL： MFCD22381218
• Inchi： 1S/C7H5BrF2O/c8-7-5(9)1-4(3-11)2-6(7)10/h1-2,11H,3H2
• InChI Key： WPYAMPHDUWZYDH-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(CO)C=C1F)F

Computed Properties

• Exact Mass: 221.94918g/mol
• Monoisotopic Mass: 221.94918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2

Additional information on (4-Bromo-3,5-difluorophenyl)methanol

Comprehensive Guide to (4-Bromo-3,5-difluorophenyl)methanol (CAS No. 1256276-36-4): Properties, Applications, and Market Insights

(4-Bromo-3,5-difluorophenyl)methanol (CAS No. 1256276-36-4) is a specialized fluorinated aromatic compound with significant relevance in pharmaceutical and agrochemical research. This bromine and fluorine-substituted benzyl alcohol derivative is widely recognized for its unique structural features, which make it a valuable intermediate in organic synthesis. The presence of both bromo and fluoro substituents on the phenyl ring enhances its reactivity, enabling diverse functionalization pathways.

In recent years, the demand for fluorinated building blocks like (4-Bromo-3,5-difluorophenyl)methanol has surged due to their critical role in drug discovery. Researchers are increasingly focusing on fluorine-containing compounds because of their ability to improve metabolic stability and bioavailability in active pharmaceutical ingredients (APIs). This trend aligns with the growing interest in precision medicine and targeted drug delivery systems, where 1256276-36-4 serves as a key synthetic precursor.

The compound's physicochemical properties contribute to its versatility. With a molecular formula of C₇H₅BrF₂O, (4-Bromo-3,5-difluorophenyl)methanol typically appears as a white to off-white crystalline powder. Its moderate polarity makes it soluble in common organic solvents like dichloromethane and ethyl acetate, while remaining relatively stable under standard laboratory conditions. These characteristics facilitate its handling in multi-step synthetic routes.

From an industrial perspective, 1256276-36-4 finds applications beyond pharmaceuticals. The compound's structural motif is increasingly valuable in advanced material science, particularly in the development of liquid crystal displays (LCDs) and organic light-emitting diodes (OLEDs). The electronics industry's shift toward flexible displays and energy-efficient technologies has created new opportunities for fluorinated intermediates like this benzyl alcohol derivative.

Market analysis reveals steady growth in the fine chemicals sector for compounds such as (4-Bromo-3,5-difluorophenyl)methanol. The Asia-Pacific region, particularly China and India, has emerged as a major production hub due to cost-effective synthesis capabilities. However, stringent quality control standards in North America and Europe continue to drive innovation in purification techniques for this specialty chemical.

Environmental considerations surrounding halogenated compounds have prompted research into greener synthetic routes for 1256276-36-4. Recent publications highlight advancements in catalytic fluorination methods and solvent-free reactions that reduce waste generation. These developments address growing concerns about sustainable chemistry while maintaining the compound's high purity requirements for sensitive applications.

For researchers working with (4-Bromo-3,5-difluorophenyl)methanol, proper storage recommendations include protection from moisture and light in amber glass containers. Analytical characterization typically involves HPLC purity testing, mass spectrometry, and nuclear magnetic resonance (NMR) spectroscopy to verify structural integrity. These quality assurance measures are particularly important given the compound's use in high-value synthetic pathways.

The future outlook for CAS No. 1256276-36-4 remains positive, with projected growth tied to expanding applications in bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs). As the pharmaceutical industry continues to explore deuterated drugs and next-generation therapeutics, the demand for precisely functionalized intermediates like this compound is expected to rise correspondingly.

From a regulatory standpoint, (4-Bromo-3,5-difluorophenyl)methanol currently falls under standard laboratory chemical classifications in most jurisdictions. However, researchers should stay informed about evolving chemical safety guidelines and REACH compliance requirements, particularly regarding halogenated substances. Proper material safety data sheets (MSDS) should always be consulted before handling.

In conclusion, 1256276-36-4 represents an important fluorinated synthetic building block with multifaceted applications across scientific disciplines. Its combination of bromine and fluorine substituents offers unique reactivity that continues to enable innovations in medicinal chemistry and materials science. As synthetic methodologies advance and application areas expand, this compound will likely maintain its position as a valuable tool for researchers worldwide.